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Compound of Interest

Compound Name: Ethyl 3-bromo-2-oxobutanoate

Cat. No.: B041073

Essential Safety and Handling Guide for Ethyl 3-
bromo-2-oxobutanoate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Ethyl 3-bromo-2-oxobutanoate. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical Safety Summary
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Property Value

Molecular Formula CeH9BrOs

Molecular Weight 209.04 g/mol

Appearance Yellow Liquid

Boiling Point 100 - 102 °C /212 - 215.6 °F @ 15 mmHg[1]
Flash Point 98 °C/208.4 °F[1]

Specific Gravity 1.550[1]

Harmful if swallowed, Causes skin irritation,
Hazards Causes serious eye irritation, May cause

respiratory irritation.[2]

Refrigerated; some sources recommend storing
Storage Temperature in a freezer under -20°C in an inert atmosphere.

[1]

Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment must be worn when
handling Ethyl 3-bromo-2-oxobutanoate:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166. A face shield may also be necessary for splash protection.[1]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]
Regularly inspect gloves for signs of degradation or puncture.

¢ Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
A recommended filter type is for organic gases and vapors (Type A, Brown, conforming to
EN14387).[1]

Operational Handling Protocol
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1. Preparation:

o Ensure a well-ventilated work area, such as a chemical fume hood.[3]

e Have an eyewash station and safety shower readily accessible.[4]

 Verify that all necessary PPE is available and in good condition.

2. Handling:

e Avoid all personal contact, including inhalation.[3]

» Do not get the chemical in your eyes, on your skin, or on your clothing.[1]

e Wash your face, hands, and any exposed skin thoroughly after handling.[1]

o Use spark-proof tools and avoid sources of ignition such as open flames and hot surfaces.[4]

[5]
3. Storage:
» Store in a cool, dry, well-ventilated area in a tightly closed container.[3]

o Keep refrigerated.[1] For long-term storage, consider an inert atmosphere in a freezer at
temperatures under -20°C.

o Store away from incompatible materials such as acids, bases, reducing agents, and
oxidizing agents.[1]

Emergency and Spill Procedures
First Aid Measures:
o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek
immediate medical attention.[1][3]
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Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical
advice/attention.[1][3]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[1] If not breathing,
give artificial respiration.[1]

Ingestion: Clean your mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Seek immediate medical attention.[1]

Spill Response:

Ensure adequate ventilation and wear appropriate personal protective equipment.[1]
Absorb the spill with inert material such as sand, earth, or vermiculite.[3]
Collect the absorbed material and place it in a suitable, closed container for disposal.[3]

Clean the spill area thoroughly.

Disposal Plan

Dispose of the contents and container to an approved waste disposal plant in accordance
with local, state, and federal regulations.[1][3]

Do not release the chemical into the environment.[1]

Workflow for Handling Ethyl 3-bromo-2-
oxobutanoate
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‘Safe Handling Workflow for Ethyl 3-bromo-2-oxobutanoate
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Caption: Workflow for the safe handling of Ethyl 3-bromo-2-oxobutanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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